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Compound of Interest

Compound Name: L-690330

Cat. No.: B1673911

For Researchers, Scientists, and Drug Development Professionals: Ensuring safety and
compliance in the disposal of the inositol monophosphatase inhibitor, L-690330, is paramount
in a laboratory setting. This guide provides a comprehensive operational and disposal plan.

Due to the absence of specific disposal instructions from the manufacturer, a precautionary
approach is recommended. L-690330 and any materials contaminated with it should be treated
as hazardous chemical waste. Adherence to local, state, and federal regulations, along with
your institution's specific environmental health and safety (EHS) guidelines, is mandatory.

Compound Data Summary

For ease of reference, the following table summarizes the key quantitative data for L-690330.

Property Value Citations
Molecular Weight 298.13 g/mol [1]
Formula CsH1208P2 [1]
Solubility in Water Up to 20 mM [1]
Solubility in DMSO 31 mg/mL (98.06 mM) [2]
Storage (Solid) Store at room temperature [11[3]

) -20°C for up to 1 month; -80°C
Storage (Stock Solution) [4]
for up to 6 months
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Detailed Disposal Protocol

This protocol outlines the step-by-step procedure for the safe disposal of L-690330 in its solid
form and as solutions in water and DMSO.

Part 1: Disposal of Solid L-690330 Waste

e Personal Protective Equipment (PPE): Before handling, ensure you are wearing appropriate
PPE, including safety goggles, a lab coat, and chemical-resistant gloves.

Waste Collection:

o Carefully collect any remaining solid L-690330.

o Place the solid waste into a designated, leak-proof, and clearly labeled hazardous waste
container.

Labeling:
o The container must be labeled as "Hazardous Waste."

o The label should include the full chemical name ("L-690330"), the quantity of waste, the
date of accumulation, and the principal investigator's name and contact information.

Storage:
o Store the sealed hazardous waste container in a designated satellite accumulation area.

o Ensure the storage area is secure and away from incompatible materials.

Disposal Request:

o Contact your institution's EHS office to schedule a pickup for the hazardous waste. Do not
attempt to dispose of this waste through regular trash.

Part 2: Disposal of Aqueous Solutions of L-690330

o PPE: Wear appropriate PPE as described in Part 1.
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Waste Collection:

o Pour the agueous solution containing L-690330 into a designated hazardous aqueous
waste container. Do not dispose of it down the drain.[2]

o The container should be compatible with the solution and have a secure lid.

Labeling:

o Label the container as "Hazardous Aqueous Waste."

o Include the full chemical name ("L-690330"), the concentration, the solvent (water), the
total volume, the date, and the PI's contact information.

Storage:

o Store the sealed container in the designated satellite accumulation area, ensuring it is
segregated from incompatible waste streams.

Disposal Request:

o Arrange for pickup by your institution's EHS department.

Part 3: Disposal of L-690330 in DMSO Solutions

o PPE: Wear appropriate PPE as described in Part 1.
» Waste Collection:

o Collect the DMSO solution containing L-690330 in a designated hazardous solvent waste
container.

o DMSO and solutions containing it should be disposed of as organic solvent waste.[5]
e Labeling:

o Label the container as "Hazardous Solvent Waste."
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o List all constituents, including "L-690330" and "Dimethyl Sulfoxide (DMSO)," along with
their approximate concentrations and the total volume.

o Include the date and the PI's contact information.

e Storage:

o Store the sealed container in a designated area for flammable and combustible liquids,
away from sources of ignition.[5]

» Disposal Request:

o Schedule a pickup with your institution's EHS office.

Part 4: Disposal of Contaminated Labware

e Solid Contaminated Materials:

o Items such as gloves, pipette tips, and empty vials that have come into contact with L-
690330 should be placed in a designated solid hazardous waste container.

o Empty Containers:

o An empty container that held L-690330 should be triple-rinsed with a suitable solvent (e.g.,
water or another solvent in which L-690330 is soluble).[6]

o Collect the rinsate as hazardous waste and dispose of it according to the procedures for
agueous or solvent waste.[6]

o After triple-rinsing, deface the original label and dispose of the container according to your
institution's guidelines for empty chemical containers.[7]

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of L-
690330 and associated waste.
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Caption: L-690330 Disposal Decision Workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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